Cas no 562080-96-0 (Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)-)
562080-96-0 structure
Product Name:Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)-
CAS No:562080-96-0
MF:C8H8F3NO2
MW:207.149832725525
CID:1597634
PubChem ID:21930292
Update Time:2025-04-21
Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)-
- 2-Hydroxy-4-(trifluoromethoxy)benzylamine
- 2-Aminomethyl-5-trifluoromethoxy-phenol
- 562080-96-0
- SCHEMBL5597886
-
- Inchi： 1S/C8H8F3NO2/c9-8(10,11)14-6-2-1-5(4-12)7(13)3-6/h1-3,13H,4,12H2
- InChI Key： RREGSBDURYNDCT-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(CN)=C(C=1)O)(F)F
Computed Properties
- Exact Mass: 207.05074
- Monoisotopic Mass: 207.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 55.48
Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003361-250mg |
2-Hydroxy-4-(trifluoromethoxy)benzylamine |
562080-96-0 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A014003361-500mg |
2-Hydroxy-4-(trifluoromethoxy)benzylamine |
562080-96-0 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| Alichem | A014003361-1g |
2-Hydroxy-4-(trifluoromethoxy)benzylamine |
562080-96-0 | 97% | 1g |
$1490.00 | 2023-09-01 |
Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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